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Compound of Interest

Compound Name: Lavandulyl acetate

Cat. No.: B123112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known and inferred metabolic pathways of

lavandulyl acetate across different species. While comprehensive data on the catabolism of

lavandulyl acetate is limited, this document synthesizes available research on its biosynthesis

and the metabolism of structurally related compounds to offer insights for metabolic

engineering, drug development, and toxicological studies.

Executive Summary
Lavandulyl acetate is a monoterpene ester recognized for its characteristic fragrance in

lavender oil. The scientific literature extensively covers its biosynthesis in plants and

engineered microorganisms. However, a direct interspecies comparison of its metabolic

degradation is not well-documented. This guide bridges this gap by presenting the established

biosynthetic pathways and proposing a putative metabolic pathway in mammals based on

studies of analogous compounds.

Biosynthesis of Lavandulyl Acetate
The production of lavandulyl acetate has been detailed in both lavender plants (Lavandula

species) and genetically engineered Escherichia coli.
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In lavender, the biosynthesis of lavandulyl acetate is a part of the broader terpenoid metabolic

network. The pathway originates from the common 5-carbon precursors, isopentenyl

diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), which are produced through the

methylerythritol 4-phosphate (MEP) pathway in plastids.

A key step is the formation of lavandulyl diphosphate (LPP), an irregular monoterpene

precursor, from two molecules of DMAPP. This is followed by the dephosphorylation to

lavandulol and subsequent acetylation to yield lavandulyl acetate.
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To cite this document: BenchChem. [Interspecies Metabolic Pathways of Lavandulyl Acetate:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123112#interspecies-comparison-of-metabolic-
pathways-for-lavandulyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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